Cas no 186498-27-1 ((4-Isobutyrylphenyl)boronic acid)

• Product Name: (4-Isobutyrylphenyl)boronic acid
• CAS No: 186498-27-1
• MF: C₁₀H₁₃BO₃
• MW: 192.019423246384
• MDL: MFCD12022352
• CID: 828368
• PubChem ID: 21186215
• Update Time: 2025-04-19

(4-Isobutyrylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Isobutyrylphenyl)boronic acid
• 4-Isobutyrylphenylboronic acid
• [4-(2-methylpropanoyl)phenyl]boronic acid
• AKOS006343335
• MFCD12022352
• DB-367858
• SCHEMBL7363669
• 4-(2-methylpropanoyl)phenylboronic acid
• DTXSID10611202
• CS-0174827
• (4-Isobutyrylphenyl)boronicacid
• BS-25052
• F87641
• 186498-27-1

• MDL： MFCD12022352
• Inchi： 1S/C10H13BO3/c1-7(2)10(12)8-3-5-9(6-4-8)11(13)14/h3-7,13-14H,1-2H3
• InChI Key： CFUNNCDOCRSHJT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CC=1)C(C)C

Computed Properties

• Exact Mass: 192.09600
• Monoisotopic Mass: 192.0957744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 0.20510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones